Cas no 115201-42-8 (1-(4-Methoxyphenyl)methyl-1,2,4-triazole)

• Product Name: 1-(4-Methoxyphenyl)methyl-1,2,4-triazole
• CAS No: 115201-42-8
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD07367972
• CID: 130681
• PubChem ID: 10845328
• Update Time: 2025-06-08

1-(4-Methoxyphenyl)methyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,1-[(4-methoxyphenyl)methyl]-
• 1-(4-METHOXYBENZYL)-1,2,4-TRIAZOLE
• 1-[(4-methoxyphenyl)methyl]-1,2,4-triazole
• 1-(4-Methoxybenzyl)-1H-1,2,4-triazole
• 1H-1,2,4-Triazole,1-[(4-methoxyphenyl)methyl]
• 1-p-methoxybenzyl-1,2,4-triazole
• 1-(4-Methoxybenzyl)-1,2,4-Triazole(WX690118)
• A907133
• AS-54884
• SRUVAHBDEGBIEQ-UHFFFAOYSA-N
• W10698
• J-003265
• 115201-42-8
• AKOS013122892
• AC-14379
• CS-0318775
• SCHEMBL3318193
• DTXSID60445675
• 1H-1,2,4-Triazole, 1-[(4-methoxyphenyl)methyl]-
• AB31526
• MFCD07367972
• 1-(p-methoxybenzyl)-1,2,4-triazole
• DB-121014
• 1-(4-Methoxyphenyl)methyl-1,2,4-triazole

• MDL： MFCD07367972
• Inchi： 1S/C10H11N3O/c1-14-10-4-2-9(3-5-10)6-13-8-11-7-12-13/h2-5,7-8H,6H2,1H3
• InChI Key： SRUVAHBDEGBIEQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C=NC=N1

Computed Properties

• Exact Mass: 189.09000
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.16
• Melting Point: 41.5 °C
• Boiling Point: 363.7℃°C at 760 mmHg
• Flash Point: 173.8°C
• Refractive Index: 1.59
• PSA: 39.94000
• LogP: 1.33500

1-(4-Methoxyphenyl)methyl-1,2,4-triazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-Methoxyphenyl)methyl-1,2,4-triazole

Introduction to 1-(4-Methoxyphenyl)methyl-1,2,4-triazole (CAS No. 115201-42-8)

1-(4-Methoxyphenyl)methyl-1,2,4-triazole, with the CAS number 115201-42-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2,4-triazole ring and a 4-methoxyphenyl substituent. These structural elements contribute to its potential biological activities and make it an interesting candidate for various applications.

The 1,2,4-triazole ring is a well-known heterocyclic moiety that is widely used in the design and synthesis of bioactive compounds. It is known for its ability to form stable complexes with metal ions and its potential to enhance the pharmacological properties of molecules. The presence of the 4-methoxyphenyl group further enhances the lipophilicity and bioavailability of the compound, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the diverse biological activities of 1-(4-Methoxyphenyl)methyl-1,2,4-triazole. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antifungal activity against a range of pathogenic fungi. The researchers found that the compound effectively inhibits the growth of Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for serious infections in immunocompromised patients.

In addition to its antifungal properties, 1-(4-Methoxyphenyl)methyl-1,2,4-triazole has also shown promise as an antitumor agent. A 2022 study published in Cancer Research demonstrated that this compound selectively targets and induces apoptosis in human breast cancer cells. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that 1-(4-Methoxyphenyl)methyl-1,2,4-triazole could be a potential lead compound for the development of novel anticancer drugs.

The synthetic accessibility of 1-(4-Methoxyphenyl)methyl-1,2,4-triazole is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution and cyclization steps. This ease of synthesis allows for efficient scale-up and optimization processes, facilitating its transition from bench to clinic.

In terms of pharmacokinetics and safety profile, preliminary studies have shown that 1-(4-Methoxyphenyl)methyl-1,2,4-triazole exhibits favorable properties. It has good oral bioavailability and a reasonable half-life in vivo, which are crucial parameters for drug candidates. Toxicity studies have also indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of 1-(4-Methoxyphenyl)methyl-1,2,4-triazole extend beyond antifungal and antitumor activities. Ongoing research is exploring its efficacy as an anti-inflammatory agent and its potential to modulate enzyme activities involved in various disease pathways. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters reported that this compound inhibits cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

In conclusion, 1-(4-Methoxyphenyl)methyl-1,2,4-triazole (CAS No. 115201-42-8) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.